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Compound of Interest

Compound Name: 2,6-Diphenylcyclohexanone

CAS No.: 37904-84-0

Cat. No.: B1595425 Get Quote

Executive Summary & Chemical Profile
2,6-Diphenylcyclohexanone is a common intermediate in organic synthesis, frequently

generated via aldol condensation of cyclohexanone and benzaldehyde. While often viewed as

a benign organic solid, its disposal requires strict adherence to waste stream segregation to

prevent "unknown" classifications that inflate disposal costs and safety risks.

This guide moves beyond the Safety Data Sheet (SDS) to provide an operational workflow for

researchers handling this compound in drug discovery and synthesis workflows.
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Parameter Specification

Chemical Name 2,6-Diphenylcyclohexanone

CAS Number 37904-84-0

Physical State Solid (Crystalline powder)

Melting Point 119–121 °C

Primary Hazards
Skin Irritant (Cat 2), Eye Irritant (Cat 2A), STOT

SE 3 (Respiratory)

Storage Class 11 (Combustible Solids)

Incompatibility
Strong Oxidizing Agents (e.g., Peroxides, Nitric

Acid)

Waste Characterization Strategy
Effective disposal relies on correctly characterizing the state of the waste. In a synthesis lab,

2,6-Diphenylcyclohexanone rarely exists in isolation. It is usually found in one of two states:

A. The "Mother Liquor" (Reaction Mixture)
Composition: Contains the target compound dissolved in solvents (often Ethanol, Acetone, or

Ethyl Acetate) with potential unreacted starting materials (Benzaldehyde) and catalysts

(Sodium Hydroxide).

Risk: High. The presence of flammable solvents (Flash point < 60°C) triggers RCRA Class

D001 (Ignitable).

Disposal Path: Liquid Organic Waste Stream (Non-Halogenated).

B. The "Isolated Solid" (Pure/Off-Spec)
Composition: >95% 2,6-Diphenylcyclohexanone.

Risk: Low to Moderate. It is not a P-listed or U-listed acute toxin.

Disposal Path: Solid Chemical Waste Stream.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1595425?utm_src=pdf-body
https://www.benchchem.com/product/b1595425?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/Waste%20flowchart%201_18_2017.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Disposal Protocol
Step 1: Segregation & Compatibility Check
CRITICAL: Do not mix this waste with oxidizing acids (Nitric, Chromic) or strong oxidizers. The

ketone functionality can react exothermically with strong oxidizers, creating a fire hazard in the

waste container.

Correct Stream: Organic Solvents (Non-Halogenated) OR Solid Organic Waste.

Incorrect Stream: Oxidizers, Aqueous Acid/Base (unless neutralized).

Step 2: Packaging & Labeling
Follow this self-validating protocol to ensure compliance at the pickup stage.

For Solid Waste (Crystals/Powder):
Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a clear poly-bag

double-lined within a box.

Labeling:

Chemical Name: Write "2,6-Diphenylcyclohexanone" fully. Do not use abbreviations like

"2,6-DPC."

Hazard Checkbox: Mark "Irritant" and "Toxic" (due to potential aquatic toxicity).

Constituents: If contaminated with filter aid (Celite/Silica), list "Silica Gel" as a constituent.

For Liquid Waste (Mother Liquor):
Container: Use a standard 4L or 20L solvent carboy (HDPE or Glass).

Headspace: Leave at least 10% headspace to allow for vapor expansion.

Labeling:

List ALL solvents (e.g., "Ethanol 80%, Water 10%, 2,6-Diphenylcyclohexanone 10%").
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Mark "Flammable" if organic solvents are present.

Step 3: Decontamination of Glassware
Glassware containing residues of 2,6-Diphenylcyclohexanone should not be washed directly

into the sink if substantial solid remains.

Solvent Rinse: Rinse glassware with a minimal amount of Acetone or Ethanol.

Collect Rinsate: Pour this rinse into the Liquid Organic Waste container.

Wash: Once visible solid is removed, wash glassware with soap and water as normal.

Decision Logic Diagram
The following flowchart illustrates the decision-making process for segregating 2,6-
Diphenylcyclohexanone waste.
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Waste Generation:
2,6-Diphenylcyclohexanone

Determine Physical State

Liquid / Solution
(Mother Liquor)

Dissolved

Solid / Powder
(Crystals or Filter Cake)

Precipitated

Contains Halogenated Solvents?
(DCM, Chloroform)

Is it mixed with
Sharps or Biohazards?

Stream A:
Halogenated Organic Waste

Yes

Stream B:
Non-Halogenated Organic Waste

(Ethanol/Acetone mix)

No (Typical)

Stream C:
Solid Chemical Waste
(Double-bagged/Jar)

No

Stream D:
Chemo/Sharps Container

(Yellow Bin)

Yes

Click to download full resolution via product page

Figure 1: Waste segregation decision matrix for 2,6-Diphenylcyclohexanone and its reaction

mixtures.

Regulatory & Compliance Context (RCRA)
While 2,6-Diphenylcyclohexanone is not a specifically listed hazardous waste (it does not

appear on the EPA's P-list or U-list), it must be managed as hazardous waste due to the

"Cradle-to-Grave" responsibility.
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Waste Code
Applicability to 2,6-
Diphenylcyclohexanone

D001

Applicable if in solution. Used if the waste

mixture has a flashpoint < 140°F (60°C) (e.g.,

mixed with Ethanol/Acetone).

None

Pure Solid. If the solid is pure, it technically has

no EPA waste code unless it exhibits toxicity

characteristics (unlikely). However, Best

Management Practice (BMP) dictates disposing

of it as "Non-Regulated Chemical Waste"

through a licensed hazardous waste hauler to

ensure incineration.

U057

Do NOT Apply. This code belongs to

Cyclohexanone (parent). Do not assign parent

codes to derivatives unless the parent is present

as a significant unreacted contaminant.

Final Disposal Method
The industry standard for this compound is High-Temperature Incineration. This ensures

complete destruction of the organic ring structure, preventing environmental accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ehrs.upenn.edu [ehrs.upenn.edu]

To cite this document: BenchChem. [Operational Guide: Safe Disposal of 2,6-
Diphenylcyclohexanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595425#2-6-diphenylcyclohexanone-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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